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Compound of Interest

Compound Name:
1-Ethenylcyclopropane-1-

sulfonamide

Cat. No.: B2621523 Get Quote

Disclaimer: Safety data for 1-Ethenylcyclopropane-1-sulfonamide is not publicly available.[1]

The following guidance is based on the chemical's structural components and safety data for

analogous compounds. It is imperative to treat this substance as potentially hazardous and to

handle it with the utmost care.

Inferred Hazard Assessment
Due to the absence of a specific Safety Data Sheet (SDS), a hazard assessment has been

inferred from its functional groups (sulfonamide, ethenyl, and cyclopropane) and structurally

similar compounds.

1-Methylcyclopropane-1-sulfonamide, a close structural analog, is classified as harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2]

Ethenylcyclopropane is a highly flammable liquid and vapor that also causes skin, eye, and

respiratory irritation.[3]

Sulfonamides as a class can be respiratory irritants and may cause allergic reactions in

sensitive individuals.[4][5]

Based on this, 1-Ethenylcyclopropane-1-sulfonamide should be presumed to be:

Harmful if swallowed.
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A skin and eye irritant.

A respiratory tract irritant.

Potentially flammable, although it is supplied as a powder.[1][6]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

1-Ethenylcyclopropane-1-sulfonamide.
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Protection Type Equipment Specification Rationale and Best Practices

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards.[7]

Protects against splashes and

airborne powder.

Face shield.

Required when there is a risk

of splashing or explosion, to be

worn in conjunction with

goggles.[7][8]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Disposable nitrile gloves offer

good protection against a wide

range of chemicals for short-

term use.[7] Always inspect

gloves before use and change

them immediately upon

contamination.

Double-gloving.

Recommended for enhanced

protection, especially when

handling higher quantities or

for prolonged periods.

Body Protection
Flame-resistant laboratory

coat.[8]

Protects skin and clothing from

spills. A flame-resistant coat is

recommended due to the

flammability of the

ethenylcyclopropane moiety.[3]

[8]

Closed-toe shoes.
Shoes should fully cover the

foot to protect against spills.[7]

Respiratory Protection NIOSH-approved respirator.

Use a respirator if work is

performed outside a certified

chemical fume hood or if dust

formation is likely.[4][7]
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Operational Plan: Handling Procedures
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring

safety.

3.1. Engineering Controls

Fume Hood: All handling of 1-Ethenylcyclopropane-1-sulfonamide, including weighing and

transfers, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[4]

Ventilation: Ensure adequate ventilation in the laboratory.[4]

Safety Equipment: An eyewash station and safety shower must be readily accessible and in

close proximity to the workstation.[4]

3.2. Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area within the fume hood by lining it with absorbent, disposable bench paper.

Weighing: If weighing the powder, do so within the fume hood on a tared weigh boat. Handle

carefully to avoid creating dust.

Dissolving: When preparing solutions, add the solid powder slowly to the solvent to avoid

splashing.

Reactions: If used in a reaction, ensure the apparatus is secure and properly assembled.

Reactions should be conducted in a fume hood.

Post-Handling: After handling, decontaminate the work area. Wipe down surfaces with an

appropriate solvent and dispose of contaminated materials as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
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Improper disposal of sulfonamides can lead to environmental contamination.[9] A

comprehensive waste management plan is essential.

4.1. Waste Segregation

Solid Waste: All disposable materials contaminated with 1-Ethenylcyclopropane-1-
sulfonamide (e.g., gloves, weigh boats, bench paper) must be collected in a dedicated,

sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and reaction mixtures containing the compound should be

collected in a separate, sealed, and labeled hazardous waste container. Do not pour down

the drain.[10]

Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps

container.

4.2. Disposal Method

Chemical Waste Management: The primary method of disposal should be through a licensed

chemical waste management company.[11] These companies are equipped to handle and

dispose of chemical waste in compliance with all regulations.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal. For a large spill, evacuate the area and
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contact your institution's environmental health and safety department.
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Click to download full resolution via product page

Caption: Workflow for handling a chemical with unknown safety data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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